Cas no 2006277-03-6 (2-[2-(Methylsulfonyl)phenyl]ethylamineHydrochloride)

2-[2-(Methylsulfonyl)phenyl]ethylamine Hydrochloride is a synthetic organic compound featuring a phenyl ring substituted with a methylsulfonyl group and an ethylamine side chain, in its hydrochloride salt form. This structure imparts solubility in polar solvents and enhanced stability, making it suitable for pharmaceutical and chemical research applications. The methylsulfonyl group contributes to electron-withdrawing properties, which can influence reactivity in synthetic pathways. The hydrochloride salt form ensures improved handling and storage characteristics. This compound is primarily utilized as an intermediate in the synthesis of more complex molecules, particularly in medicinal chemistry, where its functional groups serve as key building blocks for drug discovery and development.

2-[2-(Methylsulfonyl)phenyl]ethylamineHydrochloride structure

2006277-03-6 structure

Product Name:2-[2-(Methylsulfonyl)phenyl]ethylamineHydrochloride

CAS No:2006277-03-6

MF:C₉H₁₄ClNO₂S

MW:235.73096036911

MDL:MFCD27986816

CID:4633963

Update Time:2025-11-01

2-[2-(Methylsulfonyl)phenyl]ethylamineHydrochloride Chemical and Physical Properties

Names and Identifiers

- 2-[2-(Methylsulfonyl)phenyl]ethylamine Hydrochloride
- 2-[2-(Methylsulfonyl)phenyl]ethylamineHydrochloride
- MDL： MFCD27986816
- Inchi： 1S/C9H13NO2S.ClH/c1-13(11,12)9-5-3-2-4-8(9)6-7-10;/h2-5H,6-7,10H2,1H3;1H
- InChI Key： AKJMIXJXYCPBIH-UHFFFAOYSA-N
- SMILES： NCCC1=CC=CC=C1S(C)(=O)=O.[H]Cl

2-[2-(Methylsulfonyl)phenyl]ethylamineHydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR470914-5g	2-[2-(Methylsulfonyl)phenyl]ethylamine hydrochloride	2006277-03-6		5g	£693.00	2023-09-02
eNovation Chemicals LLC	D775997-5g	2-[2-(Methylsulfonyl)phenyl]ethylamine Hydrochloride	2006277-03-6	95%	5g	$825	2024-07-20
AN HUI ZE SHENG Technology Co., Ltd.	SY028987-5g	2-[2-(Methylsulfonyl)phenyl]ethylamine Hydrochloride	2006277-03-6	95%	5g	￥4193.55	2023-09-15
Chemenu	CM117692-5g	2-[2-(Methylsulfonyl)phenyl]ethylamine Hydrochloride	2006277-03-6	95%	5g	$524	2023-03-24
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY028987-5g	2-[2-(Methylsulfonyl)phenyl]ethylamine Hydrochloride	2006277-03-6	≥95%	5g	¥6950.00	2025-04-16
eNovation Chemicals LLC	D775997-5g	2-[2-(Methylsulfonyl)phenyl]ethylamine Hydrochloride	2006277-03-6	95%	5g	$825	2025-02-19
eNovation Chemicals LLC	D775997-5g	2-[2-(Methylsulfonyl)phenyl]ethylamine Hydrochloride	2006277-03-6	95%	5g	$825	2025-02-21

2-[2-(Methylsulfonyl)phenyl]ethylamineHydrochloride Related Literature

1. Excitation energies from ground-state density-functionals by means of generator coordinates

A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
2. Excited state dynamics of symmetric and asymmetric Cr3(dpa)4Cl2 measured using femtosecond transient absorption spectroscopy†

Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
3. Evolved polymerases facilitate selection of fully 2′-OMe-modified aptamers†

Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
4. Excellent kinetics of single-phase Gd-doped ceria fuel electrodes in solid oxide cells†

Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
5. Emergence of cationic polyamine dendrimersomes: design, stimuli sensitivity and potential biomedical applications

Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on 2-[2-(Methylsulfonyl)phenyl]ethylamineHydrochloride

Recent Advances in the Study of 2-[2-(Methylsulfonyl)phenyl]ethylamine Hydrochloride (CAS: 2006277-03-6)

2-[2-(Methylsulfonyl)phenyl]ethylamine Hydrochloride (CAS: 2006277-03-6) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have focused on its potential applications in drug development, particularly due to its unique structural features and pharmacological properties. This research brief aims to summarize the latest findings related to this compound, including its synthesis, mechanism of action, and therapeutic potential.

The synthesis of 2-[2-(Methylsulfonyl)phenyl]ethylamine Hydrochloride has been optimized in recent studies to improve yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These improvements are critical for its potential use in preclinical and clinical studies.

Pharmacological investigations have revealed that 2-[2-(Methylsulfonyl)phenyl]ethylamine Hydrochloride exhibits promising activity as a modulator of specific neurotransmitter systems. In vitro and in vivo studies suggest that it may interact with serotonin and dopamine receptors, making it a candidate for the treatment of neurological and psychiatric disorders. Further research is needed to elucidate its exact mechanism of action and to evaluate its efficacy and safety in animal models.

Recent preclinical studies have explored the therapeutic potential of 2-[2-(Methylsulfonyl)phenyl]ethylamine Hydrochloride in various disease models. Preliminary data indicate that it may have neuroprotective effects, potentially offering benefits in conditions such as Parkinson's disease and depression. However, these findings are still in the early stages, and more comprehensive studies are required to validate these observations.

In conclusion, 2-[2-(Methylsulfonyl)phenyl]ethylamine Hydrochloride (CAS: 2006277-03-6) represents a promising compound for further investigation in the field of medicinal chemistry. Its unique properties and potential therapeutic applications warrant continued research to fully understand its capabilities and limitations. Future studies should focus on optimizing its pharmacological profile and advancing it through the drug development pipeline.